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Compound of Interest

Compound Name:
Tert-butyl 2-methoxypyrrolidine-1-

carboxylate

Cat. No.: B122078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

key technical data for Tert-butyl 2-methoxypyrrolidine-1-carboxylate (CAS No. 144688-69-

7). This versatile building block is a valuable intermediate in pharmaceutical research and

development, particularly in the synthesis of novel therapeutic agents.[1] This guide includes a

summary of suppliers, available purities, and pricing, along with detailed experimental protocols

for its synthesis.

Core Compound Information
IUPAC Name: tert-butyl 2-methoxypyrrolidine-1-carboxylate

Synonyms: N-Boc-2-methoxypyrrolidine, 1-Boc-2-methoxypyrrolidine

CAS Number: 144688-69-7

Molecular Formula: C₁₀H₁₉NO₃

Molecular Weight: 201.26 g/mol
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Tert-butyl 2-methoxypyrrolidine-1-carboxylate is readily available from a range of chemical

suppliers. The following table summarizes a selection of vendors, offering various purities and

quantities to suit diverse research and development needs. Prices are subject to change and

should be confirmed with the respective suppliers.
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Supplier Purity Quantity Price (USD)
Availability/Le
ad Time

Aladdin Scientific ≥95% 1 g $49.87 In Stock

5 g Contact for quote In Stock

25 g Contact for quote In Stock

BLDpharm ≥97% 1 g Contact for quote In Stock

5 g Contact for quote In Stock

25 g Contact for quote In Stock

ChemScene >98% 100 mg Contact for quote In Stock

500 mg Contact for quote In Stock

1 g Contact for quote In Stock

Fluorochem[2] ≥95% 100 mg £26.00

In Stock (UK,

Europe, China)

[2]

250 mg £50.00

In Stock (UK,

Europe, China)

[2]

500 mg £78.00

In Stock (UK,

Europe, China)

[2]

1 g £134.00

In Stock (UK,

Europe, China)

[2]

5 g £451.00

In Stock (UK,

Europe, China)

[2]

10 g £902.00 Enquire[2]

25 g £2108.00 Enquire[2]
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Alfa Chemistry ≥95% 1 g Contact for quote In Stock

5 g Contact for quote In Stock

10 g Contact for quote In Stock

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below. This data is

compiled from various supplier safety data sheets.

Property Value

Appearance Colorless to light yellow liquid

Boiling Point 253.9 °C at 760 mmHg

Density 1.04 g/cm³

Flash Point 107.3 °C

Refractive Index ~1.47

Storage Temperature 2-8 °C

Experimental Protocols
Detailed methodologies for the synthesis of Tert-butyl 2-methoxypyrrolidine-1-carboxylate
are crucial for researchers aiming to produce this intermediate in-house. Below are two distinct

protocols identified from scientific literature and patents.

Protocol 1: Synthesis via Reduction of a Lactam
Precursor[3]
This protocol is adapted from a procedure described in a United States Patent.[3] It involves

the reduction of a lactam precursor followed by methoxylation.

Step 1: Synthesis of tert-butyl 2-hydroxypyrrolidine-1-carboxylate
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To a solution of tert-butyl 2-oxopyrrolidine-1-carboxylate (20.0 g, 107.98 mmol) in dry diethyl

ether (250 mL), cooled to -78 °C, add a 1M solution of diisobutylaluminium hydride (DIBAL-

H) in toluene (73.426 mL, 110.14 mmol) portionwise.

Stir the reaction mixture at -78 °C for the time specified in the patent.

Upon completion, quench the reaction by the slow addition of methanol, followed by water

and an aqueous solution of Rochelle's salt.

Allow the mixture to warm to room temperature and stir until the layers separate.

Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude product.

Step 2: Synthesis of tert-butyl 2-methoxypyrrolidine-1-carboxylate

The patent implies a subsequent methoxylation step, though the specific reagents and

conditions for this transformation from the hydroxy intermediate to the methoxy product are not

detailed in the provided excerpt. A standard method would involve reaction with a methylating

agent (e.g., methyl iodide) in the presence of a base (e.g., sodium hydride).

Protocol 2: Synthesis via Oxidative Functionalization of
an Organogermane[4]
This method, reported in a publication from RWTH Aachen University, utilizes an

electrochemical oxidation of a germane precursor.[4]

Prepare a solution of tert-butyl 2-(triethylgermyl)pyrrolidine-1-carboxylate (66.0 mg, 0.2

mmol, 1.0 equivalent) in methanol (3.0 mL).

Subject the solution to electrolysis following the general procedure outlined in the

publication, which involves applying a polarity switch every 2 minutes.[4]

After the reaction is complete, purify the resulting mixture by column chromatography on

silica gel using a mixture of pentane and ethyl acetate (95:5) with 1% triethylamine as the
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eluent.

The final product is obtained as a colorless liquid (31.8 mg, 79% yield).[4]

Visualizations
The following diagrams illustrate key logical and experimental workflows relevant to the

procurement and synthesis of Tert-butyl 2-methoxypyrrolidine-1-carboxylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://publications.rwth-aachen.de/record/1012834/files/1012834.pdf
https://www.benchchem.com/product/b122078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Procurement Workflow

Identify Need

Supplier Search

Request Quotes

Evaluate Suppliers

Place Order

Receive & QC

Approve for Use

Click to download full resolution via product page

Caption: A typical workflow for the procurement of a chemical reagent.
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Synthesis of Tert-butyl 2-methoxypyrrolidine-1-carboxylate

N-Boc-2-pyrrolidinone Tert-butyl
2-hydroxypyrrolidine-1-carboxylate

 1. DIBAL-H
 2. Workup Tert-butyl

2-methoxypyrrolidine-1-carboxylate
 Methylation 

Click to download full resolution via product page

Caption: A simplified reaction scheme for the synthesis of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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